Cas no 681853-95-2 ((-)-1-((4S,5S)-2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl)-2-(tert-butyldiphenylsilyloxy)ethan-1-one)

• Product Name: (-)-1-((4S,5S)-2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl)-2-(tert-butyldiphenylsilyloxy)ethan-1-one
• CAS No: 681853-95-2
• MF: C₂₅H₃₂O₄Si
• MW: 424.604688644409
• CID: 3037229
• PubChem ID: 145705835
• Update Time: 2025-04-21

(-)-1-((4S,5S)-2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl)-2-(tert-butyldiphenylsilyloxy)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• (-)-1-((4S,5S)-2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl)-2-(tert-butyldiphenylsilyloxy)ethan-1-one
• (4S,5S)-(-)-(tert-butyldiphenylsilyloxymethyl) (2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl) ketone;(-)-1-[(4S,5S)-2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl]-2-(tert-butyldiphenylsilyloxy)ethan-1-one;
• 681853-95-2
• 2-(tert-butyldiphenylsilyloxy)-1-((4S,5S)-2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl)ethanone
• 2-[tert-butyl(diphenyl)silyl]oxy-1-(5-ethenyl-2,2-dimethyl-1,3-dioxolan-4-yl)ethanone

• Inchi： 1S/C25H32O4Si/c1-7-22-23(29-25(5,6)28-22)21(26)18-27-30(24(2,3)4,19-14-10-8-11-15-19)20-16-12-9-13-17-20/h7-17,22-23H,1,18H2,2-6H3
• InChI Key： BMPVTWRKLCDPDU-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)OCC(C1C(C=C)OC(C)(C)O1)=O

Computed Properties

• Exact Mass: 424.20700
• Monoisotopic Mass: 424.20698603Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76000
• LogP: 3.83820